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Introduction

Indocyanine green (ICG) is a near-infrared (NIR) cyanine dye extensively used in medical
diagnostics for applications such as determining cardiac output, assessing hepatic function,
and ophthalmic angiography.[1][2] Its peak spectral absorption and emission in the NIR window
(approximately 800 nm) allow for deep tissue penetration with minimal autofluorescence,
making it an ideal probe for in vivo imaging.[2][3][4]

This application note provides a comprehensive guide for the conjugation of ICG to proteins
through amine-reactive chemistry. The most common method involves using an N-
hydroxysuccinimide (NHS) ester derivative of ICG (e.g., ICG-OSu or ICG-sulfo-OSu).[5][6] This
NHS ester reacts efficiently with primary amino groups (-NHz) found on the protein, primarily
the e-amino group of lysine residues and the N-terminal a-amino group, to form a stable,
covalent amide bond.[6][7] This protocol details the necessary steps from reagent preparation
and the conjugation reaction to the purification and characterization of the final ICG-protein
conjugate, designed for researchers, scientists, and drug development professionals.

Materials and Reagents
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Protein: Antibody or other protein of interest (concentration >2 mg/mL). Must be in an amine-
free buffer (e.g., 1X PBS, pH 7.2-7.4).[1][5] Note: Buffers containing primary amines like Tris
or glycine will compete with the reaction and must be removed via dialysis or a desalting
column.[5][7] Impurities like BSA or gelatin should also be removed.[5][8]

Amine-Reactive ICG: ICG-OSu, ICG-sulfo-OSu, or another ICG-NHS ester derivative.[1][5]
Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1][9]
Reaction Buffer: 1 M Sodium Bicarbonate or 1 M Phosphate Buffer (pH 8.5-9.0).[1][5]

Purification Column: Sephadex G-25 desalting column or a spin column with an appropriate
molecular weight cutoff (e.g., 7 kDa).[1][3]

Storage Buffer: 1X PBS (pH 7.2-7.4), potentially with a carrier protein (e.g., 0.1% BSA) and a
preservative (e.g., 2 mM sodium azide).[1]

Spectrophotometer: Capable of measuring absorbance at 280 nm and ~785 nm.[1]

Experimental Protocols & Data
Logical Workflow for ICG-Protein Conjugation

The overall process involves preparing the reagents, performing the conjugation reaction,

purifying the resulting conjugate, and finally, characterizing the product to determine the extent

of labeling.
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Caption: Experimental workflow for ICG-amine protein conjugation.
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Step 1: Preparation of Protein Solution (Solution A)

o Ensure the protein is dissolved in an amine-free buffer such as 1X PBS, pH 7.2-7.4.[5] If the
buffer contains Tris or glycine, the protein must be dialyzed against 1X PBS.[5]

e The recommended protein concentration is between 2-10 mg/mL.[1][5] Conjugation
efficiency is significantly reduced at concentrations below 2 mg/mL.[1][5]

» To create the final protein labeling solution, mix 100 uL of a 1 M reaction buffer (e.g., sodium
carbonate, pH ~9.0) with 900 uL of the target protein solution.[1]

o This will adjust the pH of the protein solution to the optimal range of 8.5 + 0.5 for the
conjugation reaction.[1][5]

Step 2: Preparation of ICG-NHS Ester Stock Solution
(Solution B)

o Immediately before starting the conjugation, add anhydrous DMSO to the vial of ICG-NHS
ester to create a 10-20 mM stock solution.[1]

» Mix well by vortexing or pipetting.[1]

e This solution should be used promptly, as extended storage can reduce the dye's reactivity.
[1] If necessary, it can be stored at < -15°C for up to two weeks, protected from light and
moisture.[1]

Step 3: Conjugation Reaction

The chemical basis of this protocol is the reaction between the amine-reactive NHS ester of
ICG and a primary amine on the protein, forming a stable amide bond.

Caption: Reaction mechanism of ICG-NHS ester with a protein’'s primary amine.

» The molar ratio of dye to protein is critical for achieving the desired Degree of Substitution
(DOS).[1][10] An excessive ratio can lead to protein aggregation and loss of function, while a
low ratio results in a weak signal.[1][11]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Molar_Ratio_of_Linker_to_Protein_for_Conjugation.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4198103/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 For initial optimization, it is recommended to test a range of molar ratios, such as 5:1, 10:1,
15:1, and 20:1 (dye:protein).[1] A common starting point for antibodies is a 10:1 molar ratio.

[1]5]

e Add the calculated amount of ICG stock solution (Solution B) to the protein solution (Solution
A) while gently vortexing or shaking.[1][5]

o Continue to rotate or shake the reaction mixture at room temperature for 30-60 minutes,
ensuring it is protected from light.[1][5]

Parameter Recommended Value Notes

Lower concentrations
Protein Concentration 2-10 mg/mL significantly reduce labeling
efficiency.[1][5]

Optimal for deprotonating

Reaction pH 8.0-9.0 primary amines for reaction.[1]

[9]

Must be optimized. A 10:1 ratio
Molar Ratio (Dye:Protein) 5:1t0 20:1 is a good starting point.[1][5]
[10]

Longer times may increase

Reaction Time 30 - 60 minutes hydrolysis of the NHS ester.[1]
[5]

Standard condition for this

Temperature Room Temperature ,
reaction.[1][5]

Table 1: Recommended
Reaction Parameters for ICG-

Amine Conjugation.

Step 4: Purification of the ICG-Protein Conjugate

e Prepare a Sephadex G-25 desalting column according to the manufacturer's instructions.[1]
[5] Equilibrate the column with 1X PBS (pH 7.2-7.4).[1]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Molar_Ratio_of_Linker_to_Protein_for_Conjugation.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Load the entire reaction mixture directly onto the top of the column.[1][5]

As the sample runs into the column bed, add PBS to the top to begin elution.[1]

Continue adding PBS and collect the fractions. The first colored band to elute is the ICG-
protein conjugate; the second, slower-moving band is the unconjugated, free ICG dye.[1]

Combine the fractions containing the purified conjugate.

Step 5: Characterization of the Conjugate (Degree of
Substitution)

The Degree of Substitution (DOS), or the average number of dye molecules per protein, is the
most important characteristic of the final conjugate.[1] The optimal DOS for most antibodies is
between 2 and 10.[1]

o Dilute a small amount of the purified conjugate solution with PBS so that the absorbance
values are within the optimal range (0.1 to 0.9) of the spectrophotometer.[1]

» Measure the absorbance at 280 nm (Azso, protein absorbance peak) and at the maximum
absorbance for the ICG dye (~785 nm, Amax).[1]

o Calculate the protein concentration and dye concentration using the Beer-Lambert law and
the following equations:

o Correction Factor (CF): The ICG dye has some absorbance at 280 nm, which must be
corrected for. This CF is the ratio Azso/Amax for the free dye. For ICG-Sulfo-OSu, the CF is
approximately 0.073.[1]

o Corrected Azso (A2s0,c0rT):A280,COI = Azso - (Amax X CF)
o Protein Concentration [Protein]:[Protein] (M) = Azso,corr / €_protein

» Where €_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for
IgG, ~210,000 M~1cm™1).

o Dye Concentration [Dye]:[Dye] (M) = Amax / €_dye

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-osu-version-lLbmOqIeZ1.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Where €_dye is the molar extinction coefficient of the ICG derivative at its Amax (€.g., for
ICG-Sulfo-OSu, ~230,000 M~1cm~1).[1]

o Degree of Substitution (DOS):DOS = [Dye] / [Protein]

ICG Molar Mass CF at 280
L € (M~*cm~*)  Abs (nm) Em (nm)

Derivative (g/mol) nm
ICG-OSu 828.03 230,000 780 800 0.072
ICG-Sulfo-

930.07 230,000 780 800 0.073
OSu
Table 2:

Physicochemi
cal Properties
of Common
Amine-
Reactive ICG
Dyes.[1]

Step 6: Storage of the Conjugate

The purified ICG-protein conjugate should be stored at a concentration of >0.5 mg/mL.[1]

For short-term storage (up to two months), keep the solution at 4°C, protected from light.
Adding a carrier protein (0.1% BSA) and a preservative (2 mM sodium azide) can improve
stability.[1]

For long-term storage, divide the conjugate into single-use aliquots and store at < —60°C.[1]
[9] Avoid repeated freeze-thaw cycles.[1]

Troubleshooting

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Issue

Possible Cause

Suggested Solution

Low Degree of Labeling (DOL)

Protein concentration is too

low (<2 mg/mL).

Concentrate the protein

solution before labeling.[1][5]

Buffer contains primary amines

(e.g., Tris).

Dialyze the protein against an
amine-free buffer like PBS.[5]

ICG-NHS ester has
hydrolyzed.

Prepare the ICG stock solution

immediately before use.[1]

Reaction pH is too low (<8.0).

Ensure the final reaction pH is
between 8.0 and 9.0.[1][9]

Protein Aggregation

Degree of labeling is too high.

Reduce the molar ratio of dye

to protein in the reaction.[1][10]

Vigorous mixing or vortexing.

Mix reagents gently.[12]

Poor Recovery After

Purification

Non-specific binding to the

column.

Ensure the column is properly
equilibrated; consult

manufacturer's guide.

Protein precipitation during

reaction.

Check for compatibility of the
protein with the reaction
conditions (pH, DMSO
concentration). The DMSO

concentration should be <10%.

[1]

Table 3: Common Issues and
Troubleshooting for ICG-

Protein Conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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